Cas no 842123-79-9 (2-3-(propan-2-yloxy)phenylethan-1-ol)

2-3-(Propan-2-yloxy)phenylethan-1-ol is a versatile intermediate compound with applications in organic synthesis and pharmaceutical research. Its structure, featuring a phenolic ether linkage and a hydroxyl-terminated ethyl chain, offers reactivity for further functionalization, making it valuable in the development of fine chemicals and active pharmaceutical ingredients (APIs). The isopropoxy group enhances solubility in organic solvents, facilitating its use in coupling reactions and derivatization processes. This compound’s stability under standard conditions and compatibility with common reagents make it a practical choice for laboratory-scale and industrial applications. Its potential as a building block for bioactive molecules underscores its importance in medicinal chemistry and material science.
2-3-(propan-2-yloxy)phenylethan-1-ol structure
842123-79-9 structure
Product Name:2-3-(propan-2-yloxy)phenylethan-1-ol
CAS No:842123-79-9
MF:C11H16O2
MW:180.243543624878
MDL:MFCD06201129
CID:4717361
PubChem ID:2759476
Update Time:2025-05-26

2-3-(propan-2-yloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-iso-Propoxyphenethyl alcohol
    • 2-(3-isopropoxyphenyl)ethanol
    • 2-(3-propan-2-yloxyphenyl)ethanol
    • PGRQGKROEKKUPO-UHFFFAOYSA-N
    • 2-[3-(Propan-2-yloxy)phenyl]ethan-1-ol
    • 2-3-(propan-2-yloxy)phenylethan-1-ol
    • MDL: MFCD06201129
    • Inchi: 1S/C11H16O2/c1-9(2)13-11-5-3-4-10(8-11)6-7-12/h3-5,8-9,12H,6-7H2,1-2H3
    • InChI Key: PGRQGKROEKKUPO-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC(=C1)CCO)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Topological Polar Surface Area: 29.5

2-3-(propan-2-yloxy)phenylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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Additional information on 2-3-(propan-2-yloxy)phenylethan-1-ol

Latest Research on 842123-79-9 and 2-3-(propan-2-yloxy)phenylethan-1-ol in Chemical Biomedicine

Recent advancements in the field of chemical biomedicine have highlighted the significance of compound 842123-79-9 and its derivative, 2-3-(propan-2-yloxy)phenylethan-1-ol, in therapeutic applications. These compounds have garnered attention due to their potential roles in modulating biological pathways and their promising pharmacological properties. This research brief synthesizes the latest findings on these molecules, focusing on their synthesis, mechanisms of action, and potential clinical applications.

The compound 842123-79-9, a unique chemical entity, has been investigated for its structural and functional characteristics. Recent studies have elucidated its role as a precursor in the synthesis of bioactive molecules, including 2-3-(propan-2-yloxy)phenylethan-1-ol. The latter has shown notable activity in preclinical models, particularly in the context of anti-inflammatory and neuroprotective effects. Researchers have employed advanced spectroscopic and chromatographic techniques to characterize these compounds, ensuring high purity and reproducibility for further studies.

One of the key findings from recent research is the identification of the molecular targets of 2-3-(propan-2-yloxy)phenylethan-1-ol. In vitro and in vivo studies have demonstrated its ability to interact with specific receptors involved in inflammatory responses, such as the NF-κB pathway. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated to assess its suitability for therapeutic use. These studies have provided valuable insights into the compound's bioavailability and potential side effects.

Further investigations have explored the therapeutic potential of 2-3-(propan-2-yloxy)phenylethan-1-ol in various disease models. For instance, in models of neurodegenerative diseases, the compound has shown promise in reducing oxidative stress and improving neuronal survival. Similarly, its anti-inflammatory properties have been tested in autoimmune disease models, with encouraging results. These findings suggest that 2-3-(propan-2-yloxy)phenylethan-1-ol could serve as a lead compound for the development of novel therapeutics.

Despite these promising results, challenges remain in the clinical translation of these compounds. Issues such as scalability of synthesis, formulation stability, and long-term safety need to be addressed. Ongoing research is focused on optimizing the synthetic routes for 842123-79-9 and its derivatives, as well as conducting more extensive preclinical trials to validate their efficacy and safety. Collaborative efforts between academia and industry are crucial to accelerate the development of these compounds into viable therapeutic agents.

In conclusion, the latest research on 842123-79-9 and 2-3-(propan-2-yloxy)phenylethan-1-ol underscores their potential in chemical biomedicine. While significant progress has been made in understanding their biological activities and mechanisms, further studies are needed to overcome existing challenges and fully realize their therapeutic potential. This brief serves as a comprehensive update for professionals in the field, highlighting the current state of research and future directions.

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